ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,3-dimethoxyphenyl)methyl]-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C25H33NO5/c1-4-30-24(27)25(15-18-31-21-10-6-5-7-11-21)13-16-26(17-14-25)19-20-9-8-12-22(28-2)23(20)29-3/h5-12H,4,13-19H2,1-3H3
• InChI Key: JGNZDNGRHHYTMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=C(C(=CC=C2)OC)OC)CCOC3=CC=CC=C3
• Molecular Formula: C25H33NO5
• Molecular Weight: 427.5 g/mol

Description

Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate, also known as EDP-239, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate acts as a positive allosteric modulator of the sigma-1 receptor, which is a chaperone protein that is involved in several cellular processes, including calcium signaling, protein folding, and apoptosis. By modulating the activity of the sigma-1 receptor, this compound can affect several signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can increase the expression of neurotrophic factors, such as BDNF and GDNF, which are involved in the survival and growth of neurons. It can also increase the expression of antioxidant enzymes, such as SOD and catalase, which can protect cells from oxidative stress. Additionally, this compound can modulate the release of neurotransmitters, such as dopamine, serotonin, and glutamate, which are involved in several neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is its ability to cross the blood-brain barrier, which makes it a promising candidate for the treatment of neurological disorders. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate. One direction is to investigate its potential therapeutic applications in other neurological disorders, such as Huntington's disease and multiple sclerosis. Another direction is to optimize the synthesis method to improve the solubility and bioavailability of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on other signaling pathways.

Synthesis Methods

Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate can be synthesized using a multistep approach that involves the reaction of 2,3-dimethoxybenzaldehyde with 2-phenoxyethylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with ethyl chloroformate in the presence of triethylamine to yield the final product, this compound.

Scientific Research Applications

Ethyl 1-(2,3-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have neuroprotective effects in models of Parkinson's disease, Alzheimer's disease, and stroke. It has also been shown to have antidepressant and anxiolytic effects in animal models.